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Compound of Interest

Compound Name: Benzyl Salicylate-d4

Cat. No.: B569964

An In-Depth Technical Guide to the Safety and Handling of Benzyl Salicylate-d4

Disclaimer: This guide is based on safety and handling data for Benzyl Salicylate. The
deuterated form, Benzyl Salicylate-d4, is expected to have similar toxicological and handling
properties. However, differences in metabolic rates and other properties may exist. It is crucial
to consult the specific Safety Data Sheet (SDS) for Benzyl Salicylate-d4 when available and
to conduct a thorough risk assessment before use.

Introduction

Benzyl Salicylate-d4 is a deuterated analog of Benzyl Salicylate, an ester of benzyl alcohol
and salicylic acid. It is utilized in various research applications, including as an internal
standard in mass spectrometry-based analyses for its non-deuterated counterpart.[1] Given its
application in sensitive analytical methods, understanding its safety profile and proper handling
procedures is paramount for researchers, scientists, and drug development professionals. This
document provides a comprehensive overview of the safety, handling, and toxicological data for
Benzyl Salicylate, which is presumed to be directly applicable to Benzyl Salicylate-d4.

Hazard Identification and Classification
Benzyl Salicylate is classified with the following hazards:

o Skin Sensitization (Category 1B): May cause an allergic skin reaction.[2][3]

o Serious Eye Irritation (Category 2A): Causes serious eye irritation.[3]
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e Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.[4][5]

GHS Hazard Statements:

H401: Toxic to aquatic life.

H317: May cause an allergic skin reaction.[3]

H319: Causes serious eye irritation.[3]

H412: Harmful to aquatic life with long lasting effects.

Data Presentation

The following tables summarize the key quantitative data for Benzyl Salicylate.

Table 1: Physical and Chemical Properties

Property Value Citations

Molecular Formula C14H1203 [3]

Molecular Weight 228.24 g/mol [31[6]
Colorless to light red, thick

Appearance o [2][7]
liquid

Odor Faint sweet odor [7]

Boiling Point 300°C /572 °F [2]

Melting Point 18-20°C/64.4-68°F [2]

_ 137 °C/ 278.6 °F (Closed
Flash Point [2][6]

Cup)

Vapor Pressure

7.8 x 107> mm Hg at 25 °C

[7]

| Solubility | Insoluble in cold water |[6] |

Table 2: Toxicological Data
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Test Species Route Value Citation
Acute Oral Rat Oral 2227 mglk [51[6]

a ra m
LD50 e

| Acute Dermal LD50 | Rabbit | Dermal | 14.15 g/kg |[8] |

Table 3: Ecotoxicity Data

Test Species Duration Value Citation
Danio rerio

LC50 . 96 h 1.03 mg/L [5]
(Zebra fish)

| EC50 | Daphnia magna (Water flea) | 48 h | 1.16 mg/L |[9] |

Experimental Protocols

Detailed methodologies for key toxicological and ecotoxicological experiments are outlined

below.

Acute Oral Toxicity (Rat)

An acute oral toxicity study was conducted on rats to determine the LD50 value.[8]

o Methodology: Three groups of six rats were administered Benzyl Salicylate by gavage at
doses of 1.25, 2.5, or 5.0 g/kg. The animals were then observed for a 7-day period.

o Endpoint: The primary endpoint was mortality. Toxic effects observed before death, such as
depression, were also noted.

o Results: No deaths occurred at 1.25 g/kg. At 2.5 g/kg, 4 out of 6 rats died. All rats (6/6) died
at the 5.0 g/kg dose. The calculated LD50 was 2.23 g/kg (2230 mg/kg).[8]

Skin Irritation (Rabbit)

Skin irritation potential was assessed using the OECD Test Guideline 404.[5]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.chemicalbook.com/msds/benzyl-salicylate.pdf
https://www.spectrumchemical.com/media/sds/B2414_MSDS.pdf
https://www.cir-safety.org/sites/default/files/bensal042019FR.pdf
https://www.chemicalbook.com/msds/benzyl-salicylate.pdf
https://www.chemicalbook.com/msds/benzyl-salicylate.pdf
https://www.cir-safety.org/sites/default/files/bensal042019FR.pdf
https://www.cir-safety.org/sites/default/files/bensal042019FR.pdf
https://www.chemicalbook.com/msds/benzyl-salicylate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Methodology: A defined amount of the test substance is applied to the shaved skin of a
rabbit. The application site is then covered with a gauze patch. After a set exposure period,
the patch is removed, and the skin is evaluated for signs of irritation (erythema and edema).

Endpoint: The skin is scored for redness and swelling at specific time intervals after patch
removal.

Results: Benzyl Salicylate was found to cause no skin irritation in rabbits according to this
guideline.[5] However, it is classified as a skin sensitizer, meaning it can cause an allergic
reaction upon repeated exposure.[2]

Eye Irritation (In Vitro & Rabbit)

Eye irritation potential has been evaluated through both in vitro and in vivo methods.

Methodology (In Vitro - OECD Test Guideline 437): This assay, known as the Bovine Corneal
Opacity and Permeability (BCOP) assay, uses corneas from cattle. The test substance is
applied to the cornea, and two endpoints are measured: opacity (decreased light
transmission) and permeability (increased passage of sodium fluorescein dye).[7]

Methodology (In Vivo - Draize Test): A small amount of the substance is applied to one eye of
a rabbit, with the other eye serving as a control. The eyes are then observed for signs of
irritation, such as redness, swelling, and discharge, at various time points.[5]

Results: In vitro studies showed moderate eye irritation, and the Draize test in rabbits
indicated the substance is irritating to the eyes.[5]

Skin Sensitization (Mouse)

The potential to cause an allergic skin reaction was assessed using the OECD Test Guideline
429.[5]

o Methodology: This guideline describes the Local Lymph Node Assay (LLNA). The test
substance is applied to the ears of mice for several consecutive days. The proliferation of
lymphocytes in the lymph nodes draining the application site is then measured.

o Endpoint: A substance is classified as a sensitizer if it induces a threefold or greater increase
in lymphocyte proliferation compared to a control group.
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o Results: Benzyl Salicylate was found to be a skin sensitizer in this assay.[5]

MCF7 Cell Proliferation Assay (E-Screen)

This assay is used to assess the estrogenic potential of a chemical.[9]

e Methodology: Human breast cancer cells (MCF7) are grown in a medium. The cells are then
exposed to various concentrations of the test chemical. After an incubation period (typically 6
days), the cell proliferation is measured.

» Endpoint: An increase in cell proliferation compared to a solvent control indicates potential
estrogenic activity.

» Results: Benzyl Salicylate showed very weak proliferation effects at high concentrations
(10—% M), with a potency approximately 36,000,000-fold lower than estradiol.[9]

Safety and Handling

5.1 Engineering Controls:
e Work should be conducted in a well-ventilated area.[6]

o Use of a fume hood is recommended, especially when handling larger quantities or if mists
or vapors are generated.[6]

o Eyewash stations and safety showers must be readily accessible.[6]
5.2 Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or splash goggles.[5][6]

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat or synthetic
apron.[5][6] Contaminated clothing should not be allowed out of the workplace and must be
washed before reuse.

» Respiratory Protection: Generally not required with adequate ventilation due to the low vapor
pressure of the material. If ventilation is poor or mists are generated, a NIOSH-certified
vapor respirator is recommended.[6]
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5.3 General Hygiene:

e Wash hands thoroughly after handling and before eating, drinking, or smoking.[4][5]
e Avoid contact with skin, eyes, and clothing.[4]

e Do not inhale vapors or mists.[4]

First Aid Measures

o Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes, also
under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. If eye
irritation persists, get medical advice/attention.[3]

o Skin Contact: Take off immediately all contaminated clothing. Wash skin with plenty of soap
and water. If skin irritation or rash occurs, get medical advice/attention.[3]

« Inhalation: Remove person to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Get medical attention if symptoms occur.[3][6]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Never give anything by mouth to an unconscious person. Get medical attention if
symptoms appear.[3][6]

Fire Fighting and Accidental Release Measures
7.1 Fire Fighting:

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[5] Do not use a direct stream of water.[4]

e Hazards: The product is combustible at high temperatures.[6] Hazardous decomposition
products include carbon oxides (CO, CO2).[5][6]

» Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[3][5]

7.2 Accidental Release:

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=14852
https://www.chemicalbook.com/msds/benzyl-salicylate.pdf
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=14852
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=14852
https://www.cdhfinechemical.com/images/product/msds/19_1711731454_BenzylSalicylate-CASNO-118-58-1-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1711731454_BenzylSalicylate-CASNO-118-58-1-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1711731454_BenzylSalicylate-CASNO-118-58-1-MSDS.pdf
https://www.spectrumchemical.com/media/sds/B2414_MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1711731454_BenzylSalicylate-CASNO-118-58-1-MSDS.pdf
https://www.spectrumchemical.com/media/sds/B2414_MSDS.pdf
https://www.chemicalbook.com/msds/benzyl-salicylate.pdf
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=14852
https://www.spectrumchemical.com/media/sds/B2414_MSDS.pdf
https://www.chemicalbook.com/msds/benzyl-salicylate.pdf
https://www.spectrumchemical.com/media/sds/B2414_MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1711731454_BenzylSalicylate-CASNO-118-58-1-MSDS.pdf
https://www.chemicalbook.com/msds/benzyl-salicylate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Small Spills: Absorb the spill with an inert material (e.g., sand, absorbent paper,
Chemizorb®).[10] Collect the material into a suitable, sealed container for disposal.[5][10]
Clean the contaminated surface with a solvent (e.g., alcohol) followed by washing with a
strong soap and water solution.[10]

o Large Spills: Evacuate the area. Prevent the product from entering drains, surface water, or
ground water.[4] Contain the spill and follow the procedures for small spills. Only qualified
personnel should perform the cleanup.[4]

Storage and Disposal

8.1 Storage:

» Store in a cool, dry, and well-ventilated place.[5]

» Keep containers tightly closed and upright to prevent leakage.[10]

o Store away from heat, sparks, open flames, and incompatible materials such as strong
acids, alkalis, or oxidizing agents.[4][10] Recommended storage temperature is 25°C
maximum.[4]

8.2 Disposal:
o Dispose of unused product and contaminated materials as hazardous waste.[5][10]
o Offer surplus and non-recyclable solutions to a licensed disposal company.[5]

» Disposal must be in accordance with local, regional, and national regulations.[5] Do not allow
the product to be released into the environment.[4][10]

Mandatory Visualization

The following diagram illustrates a general workflow for the safe handling of Benzyl Salicylate-
d4 in a laboratory setting.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.atamanchemicals.com/benzyl-salicylate_u30235/
https://www.chemicalbook.com/msds/benzyl-salicylate.pdf
https://www.atamanchemicals.com/benzyl-salicylate_u30235/
https://www.atamanchemicals.com/benzyl-salicylate_u30235/
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=14852
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=14852
https://www.chemicalbook.com/msds/benzyl-salicylate.pdf
https://www.atamanchemicals.com/benzyl-salicylate_u30235/
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=14852
https://www.atamanchemicals.com/benzyl-salicylate_u30235/
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=14852
https://www.chemicalbook.com/msds/benzyl-salicylate.pdf
https://www.atamanchemicals.com/benzyl-salicylate_u30235/
https://www.chemicalbook.com/msds/benzyl-salicylate.pdf
https://www.chemicalbook.com/msds/benzyl-salicylate.pdf
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=14852
https://www.atamanchemicals.com/benzyl-salicylate_u30235/
https://www.benchchem.com/product/b569964?utm_src=pdf-body
https://www.benchchem.com/product/b569964?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Preparation & Handling

Review SDS & Conduct Risk Assessment

Don Personal Protective Equipment (PPE)
(Gloves, Safety Glasses, Lab Coat)

Handle in a Well-Ventilated Area
(e.g., Fume Hood)
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Spill & Emergency Response
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\
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Caption: Safe Handling Workflow for Benzyl Salicylate-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benzyl Salicylate-d4 safety and handling]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b569964+#benzyl-
salicylate-d4-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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